Cas no 118994-84-6 (1,3-oxazole-4-carbaldehyde)

• Product Name: 1,3-oxazole-4-carbaldehyde
• CAS No: 118994-84-6
• MF: C₄H₃NO₂
• MW: 97.0721209049225
• MDL: MFCD02179512
• CID: 63395
• PubChem ID: 14281432
• Update Time: 2025-05-21

1,3-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxaldehyde
• 1,3-Oxazole-4-carboxaldehyde
• 4-Formyl-1,3-oxazole
• 1,3-Oxazole-4-carbaldehyde
• Oxazole-4-carbaldehyde
• 4-Formyloxazole
• oxazol-4-carbaldehyde
• Oxazole-4-carboxaldehyde
• oxazole-4-aldehyde
• 4-OXAZOLECARBALDEHYDE
• KSC173C5N
• JBWIIXBEPINWPB-UHFFFAOYSA-N
• SBB052299
• PB23292
• RP00396
• AB0033
• 4-Oxazolecarboxaldehyde 97%
• EN300-100908
• 4-Oxazolecarboxaldehyde, 97%
• AM20080127
• FT-0647757
• ETHYLHYDROCAFFEATE
• MFCD02179512
• O0453
• AKOS005255696
• PS-9341
• DTXSID90558429
• Z1255431640
• SY051228
• CS-0044894
• 118994-84-6
• CHEMBL444137
• W-205028
• DB-030226
• 1,3-oxazole-4-carbaldehyde

• MDL： MFCD02179512
• Inchi： 1S/C4H3NO2/c6-1-4-2-7-3-5-4/h1-3H
• InChI Key： JBWIIXBEPINWPB-UHFFFAOYSA-N
• SMILES： O1C=NC(C=O)=C1

Computed Properties

• Exact Mass: 97.01640
• Monoisotopic Mass: 97.016378338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 0.1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.258
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 184.7°Cat760mmHg
• Flash Point: 65.5°C
• Refractive Index: 1.518
• PSA: 43.10000
• LogP: 0.48710

1,3-oxazole-4-carbaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H317-H319
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36-43
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Safety Term：S26;S36/37
• Risk Phrases：R22; R36; R43
• Storage Condition：-20 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1,3-oxazole-4-carbaldehyde

1,3-Oxazole-4-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 118994-84-6, commonly referred to as 1,3-oxazole-4-carbaldehyde, is a heterocyclic aldehyde that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines the oxazole ring system with an aldehyde functional group. The oxazole ring is a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom, while the aldehyde group introduces reactivity and versatility to the molecule.

Recent studies have highlighted the potential of 1,3-oxazole-4-carbaldehyde in various applications, particularly in the synthesis of bioactive compounds and advanced materials. Researchers have explored its role as a building block in medicinal chemistry, where its ability to form stable bonds with other functional groups makes it invaluable in drug design. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 1,3-oxazole-4-carbaldehyde exhibit promising anti-inflammatory properties, opening new avenues for therapeutic development.

In addition to its pharmaceutical applications, 1,3-oxazole-4-carbaldehyde has been utilized in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their potential in gas storage, catalysis, and sensing technologies. A 2022 paper in *Chemistry of Materials* reported that incorporating 1,3-oxazole-4-carbaldehyde into MOF structures significantly enhances their stability and selectivity for CO₂ capture.

The synthesis of 1,3-oxazole-4-carbaldehyde typically involves multi-step processes that leverage both traditional organic chemistry techniques and modern catalytic methods. One common approach involves the condensation of an aldehyde with an amine derivative under specific reaction conditions to form the oxazole ring. Recent advancements in catalysis have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

From a structural perspective, 1,3-oxazole-4-carbaldehyde exhibits interesting electronic properties due to the conjugation between the oxazole ring and the aldehyde group. This conjugation not only influences its reactivity but also contributes to its optical properties. For example, studies have shown that thin films of this compound can exhibit fluorescence under UV light, making it a candidate for optoelectronic applications.

Moreover, the aldehyde group in 1,3-oxazole-4-carbaldehyde makes it highly reactive towards nucleophiles and reducing agents. This reactivity has been exploited in various cross-coupling reactions and reductions to create complex molecular architectures. A notable example is its use as a precursor in the synthesis of enamine derivatives, which are widely used in asymmetric catalysis.

In terms of environmental impact, researchers have investigated the biodegradation pathways of 1,3-oxazole-4-carbaldehyde to assess its eco-friendliness. Preliminary findings suggest that under aerobic conditions, this compound can be effectively degraded by microbial communities within a relatively short timeframe. This information is crucial for its safe handling and disposal in industrial settings.

Looking ahead, the continued exploration of 1,3-oxazole-4-carbaldehyde is expected to yield further insights into its potential applications across diverse fields. Its unique combination of structural features and reactivity positions it as a key molecule in contemporary chemical research.